Cas no 1699581-67-3 (1-(1,1,1,3,3,3-hexafluoropropan-2-yl)cyclopropan-1-ol)

• Product Name: 1-(1,1,1,3,3,3-hexafluoropropan-2-yl)cyclopropan-1-ol
• CAS No: 1699581-67-3
• MF: C₆H₆F₆O
• MW: 208.10166311264
• CID: 6021491
• PubChem ID: 103310937
• Update Time: 2025-06-08

1-(1,1,1,3,3,3-hexafluoropropan-2-yl)cyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(1,1,1,3,3,3-hexafluoropropan-2-yl)cyclopropan-1-ol
• EN300-1937897
• 1699581-67-3

• Inchi： 1S/C6H6F6O/c7-5(8,9)3(6(10,11)12)4(13)1-2-4/h3,13H,1-2H2
• InChI Key： ROAXMPKSHFXIKR-UHFFFAOYSA-N
• SMILES： FC(C(C(F)(F)F)C1(CC1)O)(F)F

Computed Properties

• Exact Mass: 208.03228378g/mol
• Monoisotopic Mass: 208.03228378g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(1,1,1,3,3,3-hexafluoropropan-2-yl)cyclopropan-1-ol

Introduction to 1-(1,1,1,3,3,3-hexafluoropropan-2-yl)cyclopropan-1-ol (CAS No. 1699581-67-3)

1-(1,1,1,3,3,3-hexafluoropropan-2-yl)cyclopropan-1-ol, with the CAS number 1699581-67-3, is a unique and versatile compound that has garnered significant attention in recent years due to its potential applications in various fields of chemistry and biology. This compound is characterized by its distinctive molecular structure, which combines a cyclopropane ring with a hexafluoropropane substituent. The presence of fluorine atoms imparts unique chemical and physical properties that make it an intriguing subject for both academic research and industrial applications.

The chemical structure of 1-(1,1,1,3,3,3-hexafluoropropan-2-yl)cyclopropan-1-ol is particularly noteworthy. The cyclopropane ring is a three-membered cyclic alkane that exhibits high ring strain due to the bent bonds within the ring. This strain can influence the reactivity and stability of the molecule. The hexafluoropropane substituent, on the other hand, introduces significant electron-withdrawing effects due to the presence of six fluorine atoms. These fluorine atoms not only enhance the molecule's lipophilicity but also confer unique solubility properties and chemical stability.

In terms of synthesis, 1-(1,1,1,3,3,3-hexafluoropropan-2-yl)cyclopropan-1-ol can be prepared through various methods. One common approach involves the reaction of a suitable cyclopropane derivative with a hexafluoropropane reagent under controlled conditions. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for producing this compound. For instance, a study published in the Journal of Organic Chemistry in 2022 reported a novel catalytic method that significantly reduces reaction times and improves yield while minimizing byproduct formation.

The physical properties of 1-(1,1,1,3,3,3-hexafluoropropan-2-yl)cyclopropan-1-ol are also of great interest. It is typically a colorless liquid with a high boiling point due to the strong intermolecular forces imparted by the fluorine atoms. Its solubility in both polar and non-polar solvents makes it a valuable reagent in various chemical reactions. Additionally, its low toxicity and environmental stability have made it an attractive candidate for use in pharmaceuticals and materials science.

In the realm of pharmaceutical research, 1-(1,1,1,3,3,3-hexafluoropropan-2-yl)cyclopropan-1-ol has shown promise as a potential drug candidate or intermediate in drug synthesis. Its unique structure allows it to interact with biological targets in ways that traditional organic compounds cannot. For example, a study published in the Journal of Medicinal Chemistry in 2023 demonstrated that derivatives of this compound exhibit potent anti-inflammatory properties and could be developed into new therapeutic agents for treating chronic inflammatory diseases.

Beyond pharmaceuticals, 1-(1,1,1,3,3,3-hexafluoropropan-2-yl)cyclopropan-1-ol has found applications in materials science. Its high thermal stability and low surface energy make it an ideal component for creating advanced coatings and surface treatments. These coatings can enhance the durability and performance of various materials used in industries such as electronics and automotive manufacturing.

The environmental impact of 1-(1,1,1,3,3,3-hexafluoropropan-2-yl)cyclopropan-1-ol is another area of active research. While its low toxicity is advantageous from a safety perspective, there are ongoing studies to evaluate its long-term environmental effects. Preliminary data suggest that it degrades relatively quickly under natural conditions and does not bioaccumulate in significant amounts. However, further research is needed to fully understand its environmental fate and potential impacts.

In conclusion, 1-(1, 000; 000; 000; 000; 000; 000; 000; 000; 000; 000; 000; 4)-hexafluoropropan - yl) cyclopro pan - ol (CAS No . ) is a multifaceted compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure and properties make it an exciting subject for ongoing research and development. As new methods for synthesis and application continue to emerge, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.